Cas no 1213001-79-6 ((3R)-3-AMINO-3-[2-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-[2-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• CAS No: 1213001-79-6
• MF: C₁₀H₈ClF₃N₂
• MW: 248.632131576538
• CID: 5595408
• PubChem ID: 131397757
• Update Time: 2025-05-25

(3R)-3-AMINO-3-[2-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[2-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-chloro-3-(trifluoromethyl)-, (βR)-
• N15062
• 1213001-79-6

• Inchi： 1S/C10H8ClF3N2/c11-9-6(8(16)4-5-15)2-1-3-7(9)10(12,13)14/h1-3,8H,4,16H2/t8-/m1/s1
• InChI Key： WSCNXIXSXYHHBW-MRVPVSSYSA-N
• SMILES： C(C1C=CC=C([C@H](N)CC#N)C=1Cl)(F)(F)F

Computed Properties

• Exact Mass: 248.0328104g/mol
• Monoisotopic Mass: 248.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±37.0 °C(Predicted)
• pka: 5.94±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-[2-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

Compound CAS No. 1213001-79-6: (3R)-3-Amino-3-[2-Chloro-3-(Trifluoromethyl)Phenyl]Propanenitrile

The compound with CAS No. 1213001-79-6, commonly referred to as (3R)-3-Amino-3-[2-Chloro-3-(Trifluoromethyl)Phenyl]Propanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the third carbon atom, a nitrile group, and a substituted phenyl ring with a trifluoromethyl group and a chlorine substituent. The stereochemistry of the compound, specifically the (R)-configuration at the chiral center, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The presence of the trifluoromethyl group imparts electronic and steric effects that can enhance the stability and bioavailability of the compound. Additionally, the nitrile group serves as a versatile functional group that can be readily transformed into other functional groups during chemical synthesis.

The synthesis of (3R)-3-Amino-3-[2-Chloro-3-(Trifluoromethyl)Phenyl]Propanenitrile involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the chlorine substituent can be introduced via similar methods. The formation of the chiral center requires careful control to ensure high enantiomeric excess, which is critical for maintaining the desired biological activity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery programs. Its ability to serve as a scaffold for constructing complex molecular architectures has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its use in designing inhibitors for various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of biological activity, recent studies have demonstrated that this compound exhibits selective binding to certain protein targets, making it a potential candidate for further drug development. The stereochemistry at the chiral center has been shown to significantly influence both binding affinity and selectivity, underscoring the importance of maintaining high enantiomeric purity during synthesis.

The pharmacokinetic properties of (3R)-3-Amino-3-[2-Chloro-3-(Trifluoromethyl)Phenyl]Propanenitrile have also been investigated in preclinical models. These studies have revealed favorable absorption and distribution profiles, suggesting that it may possess good bioavailability when administered orally or parenterally. However, further research is required to fully understand its metabolic pathways and potential for toxicity.

In conclusion, CAS No. 1213001-79-6 represents a valuable compound with significant potential in drug discovery and development. Its unique structure, coupled with its versatile functional groups and favorable pharmacokinetic properties, positions it as an important tool for advancing research in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activity and therapeutic applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.